Cas no 1051923-92-2 (Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II))

Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium(II) is a highly specialized palladium complex featuring bulky, electron-rich phosphine ligands. Its sterically hindered structure enhances stability and selectivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The chloro-tert-butylcyclohexylphosphine ligands contribute to improved catalyst longevity and reduced side reactions, making it advantageous for demanding transformations. This complex is particularly effective in coupling sterically hindered substrates, where conventional catalysts may underperform. Its air-sensitive nature necessitates handling under inert conditions, but its reactivity and consistency make it a valuable tool for advanced synthetic applications in pharmaceutical and fine chemical research.

Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II) structure

1051923-92-2 structure

Product Name:Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II)

CAS No:1051923-92-2

MF:C₂₀H₄₀Cl₄P₂Pd

MW:590.71

CID:5144138

PubChem ID:17998977

Update Time:2025-10-15

Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II) Chemical and Physical Properties

Names and Identifiers

- DICHLOROBIS(CHLORO-TERT-BUTYLCYCLOHEXYLPHOSPHINE) PALLADIUM (II)
- PXPD3
- SCHEMBL2059534
- dichlorobis(chloro-t-butylcyclohexylphosphine)palladium(ii), AldrichCPR
- 1051923-92-2
- (chloro-tert-butylcyclohexylphosphine)palladium (II)
- Dichlorobis
- Dichlorobis(chloro-t-butylcyclohexylphosphine)palladium(II)
- Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II)
- Inchi： 1S/2C10H20ClP.2ClH.Pd/c2*1-10(2,3)12(11)9-7-5-4-6-8-9;;;/h2*9H,4-8H2,1-3H3;2*1H;/p-2
- InChI Key： KGPRPIWCRCQGIN-UHFFFAOYSA-L
- SMILES： CC([P-]([Pd](Cl)(Cl)[P-](C1CCCCC1)(Cl)C(C)(C)C)(C1CCCCC1)Cl)(C)C

Computed Properties

Exact Mass: 590.03647g/mol
Monoisotopic Mass: 588.03942g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 136
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D890082-5mg	Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II)	1051923-92-2	95%	5mg	￥691.20	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D890082-25mg	Dichlorobis(chloro-tert-butylcyclohexylphosphine)palladium (II)	1051923-92-2	95%	25mg	￥2,174.40	2022-01-12
A2B Chem LLC	BA25779-25mg	Dichlorobis (chloro-tert-butylcyclohexylphosphine)palladium (II)	1051923-92-2	> 99 %	25mg	$257.00	2024-04-20
A2B Chem LLC	BA25779-250mg	Dichlorobis (chloro-tert-butylcyclohexylphosphine)palladium (II)	1051923-92-2	> 99 %	250mg	$1024.00	2024-04-20
A2B Chem LLC	BA25779-1g	Dichlorobis (chloro-tert-butylcyclohexylphosphine)palladium (II)	1051923-92-2	> 99 %	1g	$1424.00	2024-04-20
A2B Chem LLC	BA25779-5g	Dichlorobis (chloro-tert-butylcyclohexylphosphine)palladium (II)	1051923-92-2	> 99 %	5g	$6090.00	2024-04-20
A2B Chem LLC	BA25779-250g	Dichlorobis (chloro-tert-butylcyclohexylphosphine)palladium (II)	1051923-92-2	> 99 %	250g	$60090.00	2024-04-20